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Compound of Interest

Compound Name: Ethyl cyclohexylacetate

Cat. No.: B1671641 Get Quote

For immediate safety and logistical guidance, this document outlines the essential procedures

for the proper disposal of ethyl cyclohexylacetate, ensuring the safety of laboratory personnel

and compliance with environmental regulations.

Ethyl cyclohexylacetate is a combustible liquid that requires careful handling and disposal as

hazardous chemical waste. Adherence to established protocols is crucial to mitigate risks and

ensure environmental responsibility. This guide provides step-by-step instructions for

researchers, scientists, and drug development professionals.

Chemical Safety and Properties
A clear understanding of the chemical's properties is the first step in safe handling and

disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1671641?utm_src=pdf-interest
https://www.benchchem.com/product/b1671641?utm_src=pdf-body
https://www.benchchem.com/product/b1671641?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 5452-75-5

Molecular Formula C₁₀H₁₈O₂

Molecular Weight 170.25 g/mol [1]

Appearance Colorless liquid[2]

Odor Fruity, floral[2]

Boiling Point 212°C (lit.)[3]

Flash Point 84°C (183.2°F) - closed cup[1]

Solubility
Insoluble in water; soluble in ethanol and

organic solvents.[2]

Storage Class 10 - Combustible liquids[1]

Disposal Procedures
Disposal of ethyl cyclohexylacetate must be handled through a licensed hazardous waste

program.[4] It is imperative that this chemical is not disposed of down the sanitary sewer or in

regular trash.[3][5]

Step 1: Waste Collection and Storage
Container Selection: Collect ethyl cyclohexylacetate waste in a designated, properly

sealed, and compatible container. Plastic containers are often preferred for hazardous waste

to minimize the risk of breakage, provided they are compatible with the chemical.[4]

Labeling: As soon as waste is added, the container must be labeled with a "Hazardous

Waste" tag.[4][6] The label must include:

The full chemical name: "Ethyl cyclohexylacetate". Avoid abbreviations or chemical

formulas.[4]

The quantity of the waste.
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The date of waste generation.[4]

The point of origin (e.g., laboratory, room number).[4]

The name and contact information of the principal investigator.[4]

Appropriate hazard pictograms (e.g., for combustible liquids).[4]

Segregation: Store the waste container in a cool, dry, and well-ventilated area, away from

heat sources, open flames, and incompatible materials such as strong oxidizers.[2][3]

Secondary Containment: It is best practice to store hazardous waste containers in secondary

containment to prevent spills from spreading.[7]

Step 2: Disposal of Empty Containers
Empty containers that previously held ethyl cyclohexylacetate must also be treated as

hazardous waste unless properly decontaminated.[6]

Triple Rinsing: To decontaminate an empty container, triple-rinse it with a suitable solvent

(e.g., ethanol or another organic solvent in which ethyl cyclohexylacetate is soluble).[6]

Rinsate Collection: The solvent rinsate from this process is now considered hazardous waste

and must be collected in a designated hazardous waste container.[6]

Final Disposal: After triple-rinsing and air drying, the defaced container (with the label

removed or blacked out) may be disposed of in the regular trash.[6][7]

Step 3: Arranging for Chemical Waste Pickup
Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.[4] You will likely need to submit a completed hazardous waste

information form detailing the contents of the container.[4]

Experimental Protocols
Accidental Spill Cleanup Protocol
In the event of a spill, follow these procedures:
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Ensure Safety: Immediately alert others in the area and evacuate if necessary. Ensure

adequate ventilation. Remove all sources of ignition.[3]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemical-resistant gloves, and a lab coat.[2][3]

Containment: For small spills, contain the liquid using an inert absorbent material such as

dry sand, earth, or vermiculite.[2][8]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a designated, sealable container for hazardous waste.[3]

Decontamination: Clean the spill area with soap and water.

Disposal: Label the container with the collected waste as "Hazardous Waste" and dispose of

it through your institution's EHS department.[4]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and steps for the proper disposal

of ethyl cyclohexylacetate.
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Ethyl Cyclohexylacetate Disposal Workflow

Waste Generation & Collection

Disposal Path

Spill Response

Ethyl Cyclohexylacetate Waste Generated

Collect in a Labeled, Compatible Container Accidental Spill Occurs

Store in a Cool, Ventilated Area with Secondary Containment

Contact Environmental Health & Safety (EHS)

Submit Hazardous Waste Form

Schedule Waste Pickup

Disposal via Licensed Facility (e.g., Incineration)

Contain with Absorbent Material

Collect Contaminated Material

Click to download full resolution via product page

Caption: Workflow for the safe disposal of ethyl cyclohexylacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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